Cas no 141482-25-9 (2'-deoxy-5-fluoro-5'-O-[(9Z)-octadec-9-enoyl]uridine)

• Product Name: 2'-deoxy-5-fluoro-5'-O-[(9Z)-octadec-9-enoyl]uridine
• CAS No: 141482-25-9
• MF: C₂₇H₄₃FN₂O₆
• MW: 510.638531923294
• CID: 1304641
• PubChem ID: 6442322
• Update Time: 2025-04-20

2'-deoxy-5-fluoro-5'-O-[(9Z)-octadec-9-enoyl]uridine Chemical and Physical Properties

Names and Identifiers

• 2'-deoxy-5-fluoro-5'-O-[(9Z)-octadec-9-enoyl]uridine
• ((2R,3S,5R)-5-(5-Fluoro-2,4-dioxo-pyrimidin-1-yl)-3-hydroxy-oxolan-2-yl)methyl (Z)-octadec-9-enoate
• 141482-25-9

• Inchi： 1S/C27H43FN2O6/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-25(32)35-20-23-22(31)18-24(36-23)30-19-21(28)26(33)29-27(30)34/h9-10,19,22-24,31H,2-8,11-18,20H2,1H3,(H,29,33,34)/b10-9-/t22-,23+,24+/m0/s1
• InChI Key： NCYRTSBOEFPFST-YHQCHXGDSA-N
• SMILES： FC1C(NC(N(C=1)[C@H]1C[C@@H]([C@@H](COC(CCCCCCC/C=C\CCCCCCCC)=O)O1)O)=O)=O

Computed Properties

• Exact Mass: 510.31069
• Monoisotopic Mass: 510.31051526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 36
• Rotatable Bond Count: 19
• Complexity: 757
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 105.17